Cas no 15965-61-4 (1H-Benzimidazole,2-chloro-1,6-dimethyl-)

• Product Name: 1H-Benzimidazole,2-chloro-1,6-dimethyl-
• CAS No: 15965-61-4
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 121301
• PubChem ID: 45078586
• Update Time: 2025-04-18

1H-Benzimidazole,2-chloro-1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-chloro-1,6-dimethyl-
• 1H-Benzimidazole,2-chloro-1,6-dimethyl-(9CI)
• 1H-Benzimidazole, 2-chloro-1,6-dimethyl-
• DTXSID201282348
• 2-Chloro-1,6-dimethyl-1H-benzimidazole
• 2-chloro-1,6-dimethyl-1H-benzo[d]imidazole
• 15965-61-4

• Inchi： 1S/C9H9ClN2/c1-6-3-4-7-8(5-6)12(2)9(10)11-7/h3-5H,1-2H3
• InChI Key： XLAMFDNKTAPSGB-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C)C2=CC(C)=CC=C2N=1

Computed Properties

• Exact Mass: 180.04557
• Monoisotopic Mass: 180.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• PSA: 17.82